Cas no 1553688-56-4 (4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0,]trideca-1(13),3,5,9,11-pentaen-7-one)

• Product Name: 4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0,]trideca-1(13),3,5,9,11-pentaen-7-one
• CAS No: 1553688-56-4
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 5323536
• PubChem ID: 167996731
• Update Time: 2025-08-02

4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0,]trideca-1(13),3,5,9,11-pentaen-7-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylpyrazolo[1,5-a]pyrido[3,2-e]pyrazin-4(5H)-one
• 1553688-56-4
• 4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0,]trideca-1(13),3,5,9,11-pentaen-7-one

• Inchi： 1S/C12H10N4O/c17-12-10-6-9(7-3-4-7)15-16(10)11-8(14-12)2-1-5-13-11/h1-2,5-7,11H,3-4H2
• InChI Key： WUHILQWZMQDPEX-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3CC3)=NN2C2C(C=CC=N2)=N1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.4±30.0 °C(Predicted)
• pka: 12.08±0.20(Predicted)

Additional information on 4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0,]trideca-1(13),3,5,9,11-pentaen-7-one

Compound CAS No. 1553688-56-4: A Comprehensive Overview of 4-Cyclopropyl-2,3,8,13-Tetraazatricyclo[7.4.0.0.]Trideca-1(13),3,5,9,11-Pentaen-7-One

The compound with CAS No. 1553688-56-4, known as 4-cyclopropyl-2,3,8,13-tetraazatricyclo[7.4.0.0.]trideca-1(13),3,5,9,11-pentaen-7-one, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique tricyclic structure and the presence of multiple nitrogen atoms within its framework.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts targeting various therapeutic areas. The tetraazatricyclo framework of the molecule provides a platform for diverse functional groups and structural motifs that can interact with biological targets such as enzymes and receptors.

The synthesis of 4-cyclopropyl derivatives has been a focal point in recent research due to their potential to enhance the pharmacokinetic properties of drugs. The cyclopropyl group is known to confer stability and increase the lipophilicity of molecules without significantly affecting their bioavailability.

One of the most notable advancements in understanding this compound is its role in modulating cellular signaling pathways involved in cancer progression and inflammation. Preclinical studies have demonstrated that trideca-pentaen derivatives can inhibit key enzymes associated with these pathways without causing significant toxicity to healthy cells.

The tricyclic structure of this compound also lends itself well to further chemical modifications for optimization purposes. Researchers have explored substituent effects on the tetraazatricyclo core to enhance selectivity and potency against specific targets.

In terms of applications beyond pharmacology, the compound has shown promise in materials science as a precursor for advanced polymers and nanomaterials due to its robust molecular architecture.

As research into CAS No. 1553688-56-4 continues to unfold, it is anticipated that this compound will play a pivotal role in advancing both therapeutic development and material innovation.